N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-N'-(2,4-dimethylphenyl)urea

• IUPAC Name: 1-[2-[[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-3-(2,4-dimethylphenyl)urea
• InChI: InChI=1S/C20H25N7O/c1-13-5-6-17(14(2)9-13)26-20(28)22-8-7-21-18-10-19(24-11-23-18)27-12-25-15(3)16(27)4/h5-6,9-12H,7-8H2,1-4H3,(H,21,23,24)(H2,22,26,28)
• InChI Key: SGJNAWCTUBEBFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)NCCNC2=CC(=NC=N2)N3C=NC(=C3C)C)C
• Molecular Formula: C20H25N7O
• Molecular Weight: 379.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. The synthesis of imidazole compounds often involves the formation of one or more bonds in the heterocycle.

Molecular Structure Analysis

Imidazole is an aromatic heterocycle, classified as a diazole, and has non-adjacent nitrogen atoms. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The reactions involving imidazole compounds often involve the formation or breaking of bonds in the heterocyclic ring. The reaction conditions can be mild enough for the inclusion of a variety of functional groups.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature i.e., it shows both acidic and basic properties.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Given the broad range of chemical and biological properties of imidazole and its derivatives, there is a great potential for the development of new drugs that overcome the increasing public health problems due to antimicrobial resistance (AMR) in drug therapy.